Cas no 1261902-39-9 (4-(3-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(3-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 1261902-39-9
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• CID: 2762331
• PubChem ID: 53226819
• Update Time: 2025-04-21

4-(3-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70690437
• 1261902-39-9
• 4-(3-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C13H10O4S/c1-7-9(3-2-4-10(7)12(14)15)8-5-11(13(16)17)18-6-8/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key： JZGWMRJPSYQZML-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 262.02997997Da
• Monoisotopic Mass: 262.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų